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Compound of Interest

Compound Name: Bergamot oil

Cat. No.: B12428096

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION: Bergamot oil must be handled as
hazardous waste due to its flammability, potential for skin irritation and sensitization, aspiration
toxicity, and significant environmental hazards.[1][2][3][4] Standard laboratory personal
protective equipment (PPE), including safety glasses and chemical-resistant gloves, should be
worn at all times.[5][6][7] All handling and disposal procedures should be conducted in a well-
ventilated area, away from heat, sparks, or open flames.[5][8][9]

Hazard Classification and Key Data

Proper disposal procedures are dictated by the inherent hazards of the substance. Bergamot

oil is classified as a flammable liquid and poses several health and environmental risks.[1][2][3]
[10]
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Hazard Classification &
Property Data
Notes

Colorless to yellow or green

Physical State Liquid o
liquid.[10][11]

Flammable Liquid, Category 3.

[1][4][11] Keep away from
Flash Point 50-59 °C (122-138.2°F) ignition sources.[5][9]

Transported as UN1993

Flammable Liquid, n.o.s.[8]

Aspiration Hazard, Category 1:
May be fatal if swallowed and
enters airways.[1][2][3][5] Skin
Irritant, Category 2: Causes
skin irritation.[1][2][3][5] Skin
Health Hazards LD50 (oral, rat): >11 g/kg[7] -
Sensitizer, Category 1: May
cause an allergic skin reaction.
[11[2][3][5] Eye Irritant,
Category 2: Causes serious

eye irritation.[1][5]

Aquatic Hazard (Acute &
) Chronic): Very toxic to aquatic
_ EC50 (Daphnia): 6.2 mg/L . _
Environmental Hazards (4sh)[2] life with long-lasting effects.[2]
[31[4][12] Avoid release to the

environment.[2][5][11]

Operational Disposal Plan: Step-by-Step Protocols

Disposal must always comply with local, state, and federal environmental regulations.[7][8]
Never pour bergamot oil down the drain or dispose of it in the regular trash.[7][8][13]

Protocol 1: Disposal of Unused or Expired Bergamot Oil

This protocol applies to bulk quantities of pure bergamot oil that are no longer needed.
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e Do Not Mix: Keep bergamot oil waste separate from all other chemical waste streams.[8]
Mixing with incompatible materials can create additional hazards.

o Containerization: Store the waste oil in its original container if possible, or in a designated,
chemically compatible, and properly sealed hazardous waste container. The container must
be in good condition and not leaking.

o Labeling: Clearly label the waste container as "Hazardous Waste: Bergamot Oil, Flammable
Ligquid" and include the accumulation start date.

o Storage: Store the sealed container in a designated satellite accumulation area. This area
must be secure, well-ventilated, and away from ignition sources.[6][8][13] Use secondary
containment to catch any potential leaks.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to schedule a pickup.[6][8]

Protocol 2: Disposal of Materials Contaminated with
Bergamot Oil

This protocol covers solid waste such as gloves, absorbent pads, paper towels, or silica gel
contaminated with bergamot oil.

» Collection: Place all contaminated solid waste into a designated, leak-proof container with a
secure lid. A heavy-duty plastic bag or a labeled drum is appropriate.

e Segregation: Do not mix contaminated solid waste with non-hazardous trash or other types
of chemical waste.

o Labeling: Label the container as "Hazardous Waste: Debris Contaminated with Bergamot
oil."

o Disposal: Manage the container as hazardous waste and arrange for pickup through your
EHS department or a licensed contractor.[9]

Protocol 3: Management of Spills and Empty Containers

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/SIGMA/B4383
https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://auradrops.lt/wp-content/uploads/2021/03/Msds_Essential_Oil_Bergamot__BE2021001B__VesselEO.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/B4383
https://avenalab.com/images/001SDS/MSDS2023/Bergamot-Essential-Oil-SDS-eng.pdf
https://auradrops.lt/wp-content/uploads/2021/03/Msds_Essential_Oil_Bergamot__BE2021001B__VesselEO.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/B4383
https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://www.benchchem.com/product/b12428096?utm_src=pdf-body
https://www.vigon.com/product/bergamot-oil/?doc=MSDS/507825_vigon_sds_us_english.pdf&namee=BergamotOilSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Small spills and empty containers require specific procedures to ensure safety and compliance.
For Small Spills:
o Ensure Safety: Eliminate all ignition sources from the area.[9][13]

o Containment & Absorption: Absorb the spill using an inert material like vermiculite, dry sand,
or a commercial sorbent.[9][13]

o Collection: Carefully scoop the absorbed material and place it into a sealed, labeled
hazardous waste container as described in Protocol 2.[13]

o Decontamination: Clean the spill area thoroughly to remove any residue. The cleaning
materials (e.g., wipes) must also be disposed of as hazardous waste.[13]

For Empty Containers:

» Rinsing: For containers that held bergamot oil, the first rinse must be collected and treated
as hazardous waste.[8] Triple-rinse the container with a suitable solvent (e.g., ethanol or
acetone).

o Rinsate Disposal: Collect all three rinses in a designated "Hazardous Waste: Flammable
Liquid" container.

o Container Disposal: Once thoroughly rinsed and air-dried, the container can often be
disposed of through normal means (recycling or trash), but confirm this with your institution's
EHS guidelines.[7] Handle uncleaned containers as if they still contain the product.[8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
bergamot oil waste streams in a laboratory setting.

Caption: Decision workflow for segregating and disposing of bergamot oil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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